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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B1193070 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physicochemical properties

of metaldehyde, a molluscicide of significant environmental interest. Understanding these

properties is critical for accurately modeling its environmental fate, transport, and potential

impact. This document summarizes key quantitative data, details standardized experimental

methodologies, and visualizes the primary environmental pathways and experimental

workflows.

Core Physicochemical Data
The behavior of metaldehyde in the environment is governed by its intrinsic physical and

chemical characteristics. These properties determine its partitioning between air, water, soil,

and biota, as well as its persistence. The following tables summarize the key physicochemical

parameters essential for environmental modeling.

Table 1: Identification and Physical State
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Property Value Reference(s)

Chemical Name
r-2,c-4,c-6,c-8-tetramethyl-

1,3,5,7-tetroxocane
[1]

CAS Number 108-62-3 [1]

Molecular Formula C₈H₁₆O₄ [2]

Molecular Weight 176.21 g/mol [2]

Physical Form White crystalline solid/powder [2]

Odor
Mild, characteristic menthol-

like odor

Melting Point 246 °C (in a sealed tube)

Boiling Point
Sublimes at approximately

112-115 °C

Density 1.27 g/cm³ at 20 °C

Table 2: Environmental Partitioning and Transport
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Property Value
Significance in
Environmental
Modeling

Reference(s)

Vapor Pressure
5.0 x 10⁻² mm Hg (6.6

Pa) at 25 °C

Indicates a potential to

exist in the vapor

phase in the

atmosphere.

Water Solubility

200 mg/L at 17 °C222

mg/L at 20 °C260

mg/L at 30 °C

Moderate solubility

suggests potential for

leaching from soil into

water bodies.

Henry's Law Constant

(H)

5.2 x 10⁻⁵ atm·m³/mol

(estimated)

Suggests that

volatilization from

water surfaces is an

important fate

process.

Log Octanol-Water

Partition Coefficient

(Log Kₒw)

0.12

A low value indicates

low potential for

bioconcentration in

aquatic organisms.

Soil Organic Carbon-

Water Partitioning

Coefficient (Kₒc)

34 - 240 L/kg

Indicates moderate

mobility in soil, with a

potential for leaching

into groundwater.

Table 3: Environmental Persistence and Degradation
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Degradation
Pathway

Half-life (DT₅₀)
/ Rate

Conditions
Significance in
Environmental
Modeling

Reference(s)

Soil

Biodegradation

(Aerobic)

Varies widely:

3.17 to 223 days

Dependent on

soil type,

temperature, and

moisture.

A key factor

determining

persistence in

the terrestrial

environment.

Atmospheric

Photolysis

~13 hours

(estimated)

Reaction with

hydroxyl radicals.

Indicates

relatively rapid

degradation in

the atmosphere.

Aqueous

Photolysis
Stable

Does not absorb

light at

wavelengths

>290 nm.

Direct photolysis

in water is not a

significant

degradation

pathway.

Hydrolysis

Expected to

undergo

hydrolysis

Specific rate is

pH-dependent.

Can be a

significant

degradation

pathway in

aquatic

environments.

Environmental Fate and Transport Pathways
Metaldehyde released into the environment undergoes several transport and transformation

processes. Its moderate water solubility and soil sorption potential make it susceptible to runoff

and leaching, while its vapor pressure allows for atmospheric distribution. The primary

degradation pathways include soil biodegradation and atmospheric photolysis.
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Metaldehyde's primary environmental fate and transport pathways.

Experimental Protocols
The determination of physicochemical properties for environmental modeling follows

standardized guidelines to ensure data quality and comparability. The Organisation for

Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines

for the testing of chemicals.

Soil Sorption Coefficient (Kₒc) - OECD Guideline 106
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The soil organic carbon-water partitioning coefficient (Kₒc) is a critical parameter for predicting

the mobility of a substance in soil. A high Kₒc indicates strong binding to soil organic matter and

low mobility, whereas a low Kₒc suggests a higher potential for leaching. The Batch Equilibrium

Method (OECD 106) is the standard protocol.

Methodology Summary:

Preparation: A stock solution of metaldehyde is prepared in a 0.01 M calcium chloride

(CaCl₂) solution, which simulates the ionic strength of soil water. A minimum of five different

soil types with varying organic carbon content and texture are selected.

Preliminary Test: A preliminary study is conducted to determine the optimal soil-to-solution

ratio, the time required to reach equilibrium, and to confirm the stability of metaldehyde
during the experiment.

Adsorption Phase: Known volumes of the metaldehyde solution are added to weighed

amounts of each soil type in centrifuge tubes. The samples are agitated (e.g., shaken) in the

dark at a constant temperature (e.g., 20°C) until equilibrium is reached.

Equilibrium and Analysis: After equilibration, the solid and aqueous phases are separated by

centrifugation. The concentration of metaldehyde remaining in the aqueous phase is

measured using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Calculation: The amount of metaldehyde adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution. The soil-water distribution

coefficient (Kₑ) is calculated for each soil. The Kₒc is then determined by normalizing Kₑ to

the fraction of organic carbon in each soil.
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Generalized workflow for determining Koc via OECD Guideline 106.

Degradation in Soil - OECD Guideline 307 (Aerobic and
Anaerobic Transformation)
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This guideline is designed to determine the rate of biodegradation of a chemical in soil under

both aerobic and anaerobic conditions, providing crucial data on its persistence.

Methodology Summary:

Test System: Soil samples are treated with the test substance (often ¹⁴C-labeled for ease of

tracking) and incubated in the dark under controlled temperature (e.g., 20°C) and moisture

conditions.

Aerobic Conditions: For the aerobic test, a continuous flow of carbon dioxide-free, humidified

air is passed through the incubation flasks. Evolved ¹⁴CO₂, indicating mineralization of the

test substance, is trapped in an alkaline solution for quantification.

Anaerobic Conditions: For the anaerobic test, after an initial aerobic phase to reduce the

redox potential, the flasks are purged with an inert gas (e.g., nitrogen) to create anaerobic

conditions.

Sampling and Analysis: At specified time intervals, replicate soil samples are removed and

extracted using appropriate solvents. The extracts are analyzed for the parent compound

and its transformation products. The formation of non-extractable (bound) residues is also

quantified.

Data Evaluation: The rate of degradation (DT₅₀ and DT₉₀ values) of the parent substance

and the rates of formation and decline of major transformation products are calculated using

kinetic modeling.

Other Key Protocols
Water Solubility (OECD 105): The flask method (for solubilities > 10⁻² g/L) or the column

elution method (for lower solubilities) is used. The substance is equilibrated with water at a

constant temperature, and the concentration in the aqueous phase is determined after

separation of undissolved material.

Vapor Pressure (OECD 104): Several methods are available depending on the expected

vapor pressure range, including the dynamic method, static method, and gas saturation

method. The pressure is measured at a minimum of two different temperatures to establish

the vapor pressure curve.
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Hydrolysis as a Function of pH (OECD 111): The substance is incubated in sterile aqueous

buffer solutions at environmentally relevant pH values (typically 4, 7, and 9) in the dark at a

constant temperature. The concentration of the test substance is monitored over time to

determine the hydrolysis rate constant and half-life at each pH.

Aqueous Photolysis (OECD 316): A solution of the chemical in sterile, buffered water is

exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Dark

controls are run in parallel to differentiate between photochemical and other degradation

processes. The decline in concentration is monitored to determine the phototransformation

rate and half-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1193070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

